Cas no 1804801-53-3 (3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1804801-53-3
• MF: C₉H₆F₄INO₃
• MW: 379.046928882599
• CID: 4835944
• Update Time: 2025-06-13

3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H6F4INO3/c10-2-5-7(18-9(11,12)13)4(1-6(16)17)3-15-8(5)14/h3H,1-2H2,(H,16,17)
• InChI Key： DLLDKEQJKMHXTN-UHFFFAOYSA-N
• SMILES： IC1=C(CF)C(=C(C=N1)CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Additional information on 3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid

Comprehensive Overview of 3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804801-53-3)

The compound 3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804801-53-3) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoromethyl, iodo, and trifluoromethoxy substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of novel central nervous system (CNS) targeting agents and anti-inflammatory drugs.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoromethoxy group in 3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid is particularly noteworthy, as this moiety is known to improve lipophilicity and membrane permeability. These properties are critical for designing drugs that target G-protein-coupled receptors (GPCRs) and ion channels, which are hot topics in modern pharmacology.

The iodo substituent at the 2-position of the pyridine ring offers versatile reactivity for further functionalization, making this compound a key building block in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. This reactivity aligns with the growing trend in click chemistry and fragment-based drug design, where modular synthesis is paramount. Researchers frequently search for iodopyridine derivatives to explore new synthetic pathways, and CAS No. 1804801-53-3 provides an excellent starting point.

Another area of interest is the compound's potential role in agrochemical innovation. The trifluoromethoxy group is a common feature in many commercial pesticides and herbicides due to its ability to resist degradation. As the agricultural sector seeks more environmentally sustainable solutions, 3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid could contribute to the development of next-generation crop protection agents with reduced ecological impact.

From a synthetic chemistry perspective, the acetic acid moiety in this compound offers additional functionalization opportunities, such as esterification or amide formation. This versatility is highly valued in medicinal chemistry, where researchers aim to optimize drug candidates for improved ADME (Absorption, Distribution, Metabolism, and Excretion) properties. The compound's structural complexity also makes it a subject of interest in computational chemistry studies, where molecular modeling can predict its interactions with biological targets.

In summary, 3-(Fluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1804801-53-3) is a multifaceted compound with broad applications in drug discovery, agrochemical research, and material science. Its unique combination of substituents positions it as a valuable tool for scientists exploring new frontiers in small molecule therapeutics and sustainable chemistry. As the scientific community continues to investigate its potential, this compound is likely to remain a focal point in cutting-edge research.